Cas no 497955-48-3 (9,9'-Spirobi[9H-fluorene]-2,7-dicarbonitrile)
497955-48-3 structure
Product Name:9,9'-Spirobi[9H-fluorene]-2,7-dicarbonitrile
CAS No:497955-48-3
MF:C27H14N2
MW:366.413465976715
CID:1551622
Update Time:2024-08-24
9,9'-Spirobi[9H-fluorene]-2,7-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
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- 9,9'-Spirobi[9H-fluorene]-2,7-dicarbonitrile
- 9,9'-spirobi[fluorene]-2,7-dicarbonitrile
- 9,9'-Spirobi[9H-fluorene]-2',7'-dicarbonitrile
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- Inchi: 1S/C27H14N2/c28-15-17-9-11-21-22-12-10-18(16-29)14-26(22)27(25(21)13-17)23-7-3-1-5-19(23)20-6-2-4-8-24(20)27/h1-14H
- InChI Key: OBWUGWBBHSPYCS-UHFFFAOYSA-N
- SMILES: C12(C3=C(C=CC(C#N)=C3)C3=C1C=C(C#N)C=C3)C1=C(C=CC=C1)C1=C2C=CC=C1
Computed Properties
- Exact Mass: 366.11582
Experimental Properties
- Density: 1.37±0.1 g/cm3(Predicted)
- Melting Point: 271-272 °C(Solv: chloroform (67-66-3); methanol (67-56-1))
- Boiling Point: 574.1±50.0 °C(Predicted)
- PSA: 47.58
9,9'-Spirobi[9H-fluorene]-2,7-dicarbonitrile Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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